Cas no 2246875-70-5 (3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole)

• Product Name: 3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole
• CAS No: 2246875-70-5
• MF: C₁₂H₁₈BNO₅
• MW: 267.086023807526
• CID: 5464082
• Update Time: 2025-06-28

3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole
• ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole-3-carboxylate
• Z2511836054
• ethyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-isoxazole-3-carboxylic acid ethyl ester

• Inchi： 1S/C12H18BNO5/c1-6-16-10(15)8-7-9(17-14-8)13-18-11(2,3)12(4,5)19-13/h7H,6H2,1-5H3
• InChI Key： UARZUNHZFYJYRQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C(=O)OCC)=NO2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 267.1278028 g/mol
• Monoisotopic Mass: 267.1278028 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.09
• Topological Polar Surface Area: 70.8

Additional information on 3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole

Introduction to 3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole (CAS No. 2246875-70-5)

3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole, identified by the chemical identifier CAS No. 2246875-70-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the isoxazole class, which is well-documented for its diverse biological activities and industrial applications. The presence of both an ethyl oxycarbonyl group and a pinacolboronate moiety makes this molecule a versatile intermediate in synthetic chemistry, particularly in cross-coupling reactions and drug development.

The ethyl oxycarbonyl (also known as ethyl carbamate) group is a key functional moiety that enhances the reactivity of the molecule in various chemical transformations. This group is often employed in the synthesis of esters and amides, making it a valuable component in medicinal chemistry for modifying the pharmacokinetic properties of drug candidates. On the other hand, the pinacolboronate group, derived from pinacol borane, serves as an excellent protecting group for boronic acids. Its stability under a wide range of conditions and its ease of removal under mild acidic conditions make it a preferred choice in synthetic protocols involving Suzuki-Miyaura cross-coupling reactions.

In recent years, there has been a surge in research focused on isoxazole derivatives due to their potential therapeutic applications. Isoxazoles are known for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole contribute to its versatility, enabling it to serve as a precursor for the development of novel bioactive compounds. Specifically, the combination of the ethyl oxycarbonyl and pinacolboronate groups allows for facile introduction of additional functional moieties through cross-coupling reactions, thereby expanding its utility in drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of complex molecular architectures. The pinacolboronate group can be selectively transformed into other boronic acid derivatives or used in palladium-catalyzed reactions to introduce new functional groups at specific positions within the molecule. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects. Furthermore, the ethyl oxycarbonyl group can be hydrolyzed to form carboxylic acids or converted into other carboxylic acid derivatives, providing additional synthetic pathways for modifying the compound's properties.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole as a building block. For instance, studies have demonstrated its utility in constructing heterocyclic compounds with enhanced biological activity. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to integrate this compound into more complex molecular frameworks, leading to the discovery of new drugs with improved efficacy and reduced side effects. These findings underscore the compound's significance as a tool in modern drug development.

The pharmaceutical industry has also recognized the potential of 3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole due to its structural features that are conducive to drug-like properties. The presence of both electron-withdrawing and electron-donating groups enhances its solubility and bioavailability, critical factors for successful drug candidates. Additionally, its stability under various reaction conditions makes it a reliable intermediate in multi-step synthetic routes. These attributes have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In conclusion, 3-Ethyloxycarbonyl-5-(pinacolboronate)-isoxazole (CAS No. 2246875-70-5) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel bioactive compounds. As research continues to uncover new applications for this compound, its importance in drug discovery and materials science is expected to grow even further. The combination of academic research and industrial collaboration will undoubtedly lead to innovative uses for this versatile molecule.